Cas no 192315-04-1 (Benzoic acid, 3-[(1-cyclopropyl-2-propynyl)oxy]-4,5-dimethoxy-, methylester)
192315-04-1 structure
Product Name:Benzoic acid, 3-[(1-cyclopropyl-2-propynyl)oxy]-4,5-dimethoxy-, methylester
CAS No:192315-04-1
MF:C16H18O5
MW:290.311125278473
CID:1385516
PubChem ID:54377500
Update Time:2025-04-20
Benzoic acid, 3-[(1-cyclopropyl-2-propynyl)oxy]-4,5-dimethoxy-, methylester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-[(1-cyclopropyl-2-propynyl)oxy]-4,5-dimethoxy-, methylester
- UXOJPKWHYOWIOX-UHFFFAOYSA-N
- 192315-04-1
- DB-217564
- 3-(1-cyclopropyl-prop-2-ynyloxy)-4,5-dimethoxy-benzoic acid methyl ester
- methyl (RS)-3-(1-cyclopropyl-prop-2-ynyloxy)-4,5-dimethoxy-benzoate
- SCHEMBL5657658
-
- Inchi: 1S/C16H18O5/c1-5-12(10-6-7-10)21-14-9-11(16(17)20-4)8-13(18-2)15(14)19-3/h1,8-10,12H,6-7H2,2-4H3
- InChI Key: UXOJPKWHYOWIOX-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)OC)C=C(C=1OC)OC)C(C#C)C1CC1
Computed Properties
- Exact Mass: 290.11544
- Monoisotopic Mass: 290.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.99
Benzoic acid, 3-[(1-cyclopropyl-2-propynyl)oxy]-4,5-dimethoxy-, methylester Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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